Cas no 1822577-96-7 (2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid)

• Product Name: 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• CAS No: 1822577-96-7
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 4787324
• Update Time: 2025-05-19

2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• 5,6-dihydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid

• Inchi： 1S/C7H10O5/c8-4-3-1-2(7(10)11)6(12-3)5(4)9/h2-6,8-9H,1H2,(H,10,11)
• InChI Key： ZZTJOHOETCDWML-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)O)C1C(C2O)O

Computed Properties

• Exact Mass: 174.05282342 g/mol
• Monoisotopic Mass: 174.05282342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.15
• XLogP3: -1.6
• Topological Polar Surface Area: 87

Additional information on 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid

Introduction to 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 1822577-96-7)

2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid, with the CAS number 1822577-96-7, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic compounds and features a distinctive seven-membered ring with an oxabicyclo structure, which imparts unique chemical and biological properties.

The molecular formula of 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid is C₈H₁₀O₅, and its molecular weight is approximately 186.16 g/mol. The compound's structure includes two hydroxyl groups (-OH) at the 2 and 3 positions, a carboxylic acid group (-COOH) at the 5 position, and an oxygen atom within the seven-membered ring, contributing to its high reactivity and potential for forming various derivatives.

Recent studies have highlighted the potential of 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid in drug discovery and development. One notable area of research is its use as a scaffold for the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound were effective in inducing apoptosis (programmed cell death) in various cancer cell lines, including breast cancer and colon cancer cells. The unique structure of the compound allows for the introduction of functional groups that can enhance its binding affinity to specific cellular targets, thereby improving its therapeutic efficacy.

The synthesis of 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid is a challenging but well-documented process in organic chemistry literature. One common synthetic route involves the Diels-Alder reaction followed by selective hydroxylation and carboxylation steps. The ability to synthesize this compound efficiently and on a larger scale is crucial for its practical applications in pharmaceutical research and development.

Beyond its medicinal applications, 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid has also been explored for its potential use in materials science and chemical synthesis as a building block for more complex molecules. Its unique structural features make it an attractive candidate for developing new materials with enhanced mechanical properties or improved biocompatibility.

In conclusion, 2,3-Dihydroxy-7-oxabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 1822577-96-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers worldwide.